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Compound of Interest

3-Ethyl-5-(2-hydroxyethyl)-4-
Compound Name:
methylthiazolium bromide

Cat. No.: B141108

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular weight of 3-Ethyl-5-
(2-hydroxyethyl)-4-methylthiazolium bromide, a compound of interest in various research
and development sectors. The document outlines the precise calculation based on its
molecular formula, CsH14BrNOS, and the standard atomic weights of its constituent elements
as recognized by the International Union of Pure and Applied Chemistry (IUPAC). All
guantitative data is presented in a structured format for clarity, accompanied by a detailed
methodology for the calculation. A logical workflow diagram generated using Graphviz
illustrates the compositional breakdown of the molecule.

Compound Identification
o Systematic Name: 3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide
e CAS Number: 54016-70-5[1][2][3][4]

e Molecular Formula: CsH14aBrNOS[1][2][3][4][5]

e Synonyms: Thiamine thiazolone ethyl bromide analog
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The molecular formula is the cornerstone for determining the molecular weight, indicating the
precise number of atoms of each element within a single molecule of the compound.

Data Presentation: Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic weights of all atoms in the molecule.
The table below provides a detailed breakdown of this calculation. Standard atomic weights are
sourced from IUPAC recommendations.

Standard Total Mass
Number of ] . o
Element Symbol Atomic Weight Contribution (
Atoms
(g/mol) g/mol )
Carbon C 8 12.011[6][7] 96.088
Hydrogen H 14 1.008[8][9][10] 14.112
_ 79.904[11][12]
Bromine Br 1 79.904
[13]
_ 14.007[14][15]
Nitrogen N 1 14.007
[16]
15.999[17][18]
Oxygen O 1 15.999
[19]
Sulfur S 1 32.065[20] 32.065
Total 26 252.175

The calculated molecular weight of 3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide
is 252.175 g/mol . This value is consistent with commercially available data, often cited as
252.17 g/mol .[1][2][3][4][5]

Visualization of Molecular Composition

The following diagram illustrates the logical workflow for calculating the molecular weight from
the compound's constituent elements.
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Diagram 1: Workflow for Molecular Weight Determination.

Protocol for Molecular Weight Calculation

This section details the standard protocol for the theoretical calculation of a compound's
molecular weight. This value is fundamental for stoichiometric calculations, preparation of
solutions, and for the interpretation of data from experimental techniques like mass

spectrometry.

Objective: To accurately determine the molecular weight of 3-Ethyl-5-(2-hydroxyethyl)-4-
methylthiazolium bromide from its molecular formula.

Materials:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b141108?utm_src=pdf-body-img
https://www.benchchem.com/product/b141108?utm_src=pdf-body
https://www.benchchem.com/product/b141108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Verified Molecular Formula of the compound.
e A current reference table of Standard Atomic Weights (e.g., from IUPAC).
Procedure:

o Formula Verification: Obtain the definitive molecular formula for the compound from a trusted
chemical database or supplier information. For this compound, the formula is CsH14BrNOS.

[1]

o Elemental Inventory: Deconstruct the molecular formula into its constituent elements and
count the number of atoms for each.

[¢]

Carbon (C): 8

[¢]

Hydrogen (H): 14

[e]

Bromine (Br): 1

o

Nitrogen (N): 1

[¢]

Oxygen (O): 1

[¢]

Sulfur (S): 1

e Atomic Weight Compilation: Look up the standard atomic weight for each element from a
reliable source.

o Ar(C) =12.011 g/mol
o Ar(H) = 1.008 g/mol

o Ar(Br) = 79.904 g/mol
o Ar(N) = 14.007 g/mol
o Ar(O) = 15.999 g/mol

o Ar(S) = 32.065 g/mol
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e Mass Contribution Calculation: For each element, multiply its atom count by its standard
atomic weight to find its total contribution to the overall molecular weight.

e Summation: Sum the total mass contributions from all elements to arrive at the final
molecular weight.

o Molecular Weight = (8 * 12.011) + (14 * 1.008) + (1 * 79.904) + (1 * 14.007) + (1 * 15.999)
+ (1 * 32.065) = 252.175 g/mol .

Note on Experimental Verification: While this guide focuses on the theoretical calculation, the
molecular weight of a synthesized or purified compound is typically verified experimentally
using techniques such as high-resolution mass spectrometry (HRMS). The calculated
theoretical mass is critical for confirming the identity of the molecular ion peak ([M]*) in the
resulting spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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